Cas no 1604293-75-5 ((3S)-1-ethylsulfonyl-3-methyl-piperazine)

• Product Name: (3S)-1-ethylsulfonyl-3-methyl-piperazine
• CAS No: 1604293-75-5
• MF: C₇H₁₆N₂O₂S
• MW: 192.279140472412
• CID: 5210313
• Update Time: 2026-03-06

(3S)-1-ethylsulfonyl-3-methyl-piperazine Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-(ethylsulfonyl)-3-methyl-, (3S)-
• (3S)-1-ethylsulfonyl-3-methyl-piperazine

• Inchi： 1S/C7H16N2O2S/c1-3-12(10,11)9-5-4-8-7(2)6-9/h7-8H,3-6H2,1-2H3/t7-/m0/s1
• InChI Key： LTMHYXIOUFANLF-ZETCQYMHSA-N
• SMILES： N1(S(CC)(=O)=O)CCN[C@@H](C)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines

Additional information on (3S)-1-ethylsulfonyl-3-methyl-piperazine

Comprehensive Overview of (3S)-1-ethylsulfonyl-3-methyl-piperazine (CAS No. 1604293-75-5): Properties, Applications, and Industry Insights

The compound (3S)-1-ethylsulfonyl-3-methyl-piperazine (CAS No. 1604293-75-5) is a specialized chiral piperazine derivative that has garnered significant attention in pharmaceutical and chemical research. Its unique structural features, including the ethylsulfonyl moiety and stereospecific 3-methyl substitution, make it a valuable intermediate for drug discovery and fine chemical synthesis. This article delves into its molecular characteristics, synthetic pathways, and emerging applications while addressing frequently searched questions in the field.

From a structural perspective, (3S)-1-ethylsulfonyl-3-methyl-piperazine belongs to the class of sulfonylated piperazines, which are known for their enhanced stability and bioactivity compared to non-sulfonylated analogs. The chiral center at the 3-position introduces stereoselectivity, a critical factor in modern drug development where enantiopurity often dictates pharmacological efficacy. Researchers frequently search for "chiral piperazine synthesis" or "ethylsulfonyl group applications," reflecting the growing demand for stereochemically defined building blocks in medicinal chemistry.

The synthesis of CAS 1604293-75-5 typically involves multi-step protocols starting from commercially available 3-methylpiperazine precursors. Key steps include enantioselective resolution to obtain the (S)-configuration, followed by sulfonylation with ethylsulfonyl chloride under controlled conditions. Recent publications highlight improved catalytic methods for asymmetric synthesis, addressing common search queries like "green chemistry approaches for piperazine derivatives." These advancements align with industry trends toward sustainable manufacturing processes.

In pharmaceutical applications, (3S)-1-ethylsulfonyl-3-methyl-piperazine serves as a privileged scaffold for CNS-active compounds and kinase inhibitors. Its structural motif appears in investigational drugs targeting neurological disorders—a hot topic reflected in search terms such as "piperazine-based neurotherapeutics." The ethylsulfonyl group enhances blood-brain barrier penetration, making it particularly valuable for central nervous system drug design, while the methyl substitution modulates metabolic stability.

Beyond pharmaceuticals, this compound finds utility in ligand design for catalytic systems and as a chiral auxiliary in asymmetric synthesis. Analytical chemists researching "HPLC methods for sulfonamide separation" may encounter 1604293-75-5 as a reference standard due to its distinct chromatographic properties. The compound's stability under physiological conditions also makes it suitable for bioconjugation applications, particularly in probe development for biochemical assays.

Quality control of (3S)-1-ethylsulfonyl-3-methyl-piperazine requires rigorous chiral purity analysis, typically employing chiral stationary phase HPLC or polarimetry. Common search phrases like "determining enantiomeric excess of sulfonamides" underscore the technical challenges associated with such analyses. Recent advances in computational chemistry have enabled better prediction of its crystalline properties—a response to frequent queries about "piperazine derivative crystallization behavior."

The commercial availability of CAS 1604293-75-5 through specialty chemical suppliers has expanded in recent years, driven by demand from contract research organizations. Market analysts note increased interest in "custom synthesis of chiral sulfonamides" as reflected in procurement pattern data. Proper storage recommendations (typically under inert atmosphere at low temperatures) and handling protocols are frequently searched topics, emphasizing the need for technical documentation.

Future research directions for (3S)-1-ethylsulfonyl-3-methyl-piperazine may explore its potential in proteolysis targeting chimeras (PROTACs) and other targeted protein degradation strategies—a cutting-edge area generating search terms like "E3 ligase binders with sulfonamide linkers." Its compatibility with click chemistry platforms also positions it as a versatile tool for chemical biology, addressing the growing need for modular synthetic approaches in drug discovery.

In conclusion, 1604293-75-5 represents a structurally sophisticated and functionally versatile chiral building block whose importance continues to grow across multiple scientific disciplines. Its intersection with trending research areas—from fragment-based drug discovery to biocompatible catalysts—ensures sustained relevance in both academic and industrial settings. The compound's unique combination of stereochemical definition and sulfonamide functionality makes it particularly valuable in addressing contemporary challenges in molecular design.